Cas no 1805406-28-3 (3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine
• CAS No: 1805406-28-3
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4915320
• Update Time: 2025-10-24

3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-3-4(6(8)9)10-1-2(5(3)12)11(13)14/h1,6H,(H,10,12)
• InChI Key： NXTSHICXLKVAHZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CNC=1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9

Additional information on 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine

3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine: An Overview of a Promising Compound in Medicinal Chemistry

3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine (CAS No. 1805406-28-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine is characterized by the presence of a bromine atom at the 3-position, a difluoromethyl group at the 2-position, a hydroxyl group at the 4-position, and a nitro group at the 5-position. These functional groups contribute to the compound's high reactivity and potential for forming stable complexes with various biological targets. The bromine atom, in particular, can enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Recent studies have highlighted the pharmacological properties of 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory activity, 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine has shown promise as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The difluoromethyl group is thought to contribute to its antimicrobial efficacy by disrupting bacterial cell wall synthesis and membrane integrity.

The anticancer potential of 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine has also been explored. A study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to DNA damage and cell death. The nitro group is hypothesized to play a key role in this process by generating ROS through redox cycling.

Furthermore, 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine has been investigated for its pharmacokinetic properties. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral therapeutic agent. The hydroxyl group at the 4-position may enhance its solubility and metabolic stability, contributing to its favorable pharmacokinetic characteristics.

In terms of safety, preliminary toxicological studies have indicated that 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine is well-tolerated at therapeutic doses. However, further research is needed to fully assess its safety profile and potential side effects in humans. Ongoing clinical trials are aimed at evaluating its efficacy and safety in various disease models.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine involves several steps, including bromination, difluoromethylation, nitration, and hydroxylation reactions. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible for commercial applications.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-hydroxy-5-nitropyridine (CAS No. 1805406-28-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its broad spectrum of pharmacological effects, making it an attractive candidate for further research and development in medicinal chemistry.